Cas no 847447-33-0 (2-Propenoic acid, 3-[2-(3-phenyl-2-propenyl)phenyl]-)

2-Propenoic acid, 3-[2-(3-phenyl-2-propenyl)phenyl]- structure
847447-33-0 structure
Product Name:2-Propenoic acid, 3-[2-(3-phenyl-2-propenyl)phenyl]-
CAS No:847447-33-0
MF:C18H16O2
MW:264.318445205688
CID:583231
PubChem ID:71406890
Update Time:2025-04-19

2-Propenoic acid, 3-[2-(3-phenyl-2-propenyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-[2-(3-phenyl-2-propenyl)phenyl]-
    • 3-[2-(3-phenylprop-2-enyl)phenyl]prop-2-enoic acid
    • DTXSID10827487
    • 3-[2-(3-PHENYLPROP-2-EN-1-YL)PHENYL]PROP-2-ENOIC ACID
    • 847447-33-0
    • Inchi: 1S/C18H16O2/c19-18(20)14-13-17-11-5-4-10-16(17)12-6-9-15-7-2-1-3-8-15/h1-11,13-14H,12H2,(H,19,20)
    • InChI Key: LDBYEQVSQBZSEH-UHFFFAOYSA-N
    • SMILES: OC(C=CC1C=CC=CC=1CC=CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 264.115029749g/mol
  • Monoisotopic Mass: 264.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 4.4
  • Topological Polar Surface Area: 37.3Ų
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